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Compound of Interest

Compound Name: lodomethane-13C

Cat. No.: B121761

This guide provides essential safety and logistical information for the proper disposal of
lodomethane-13C, a compound frequently used by researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Crucial Distinction: Stable vs. Radioactive Isotopes

It is imperative to understand that lodomethane-13C is labeled with Carbon-13, a stable, non-
radioactive isotope.[1][2] Therefore, it should not be disposed of as radioactive waste. The
disposal procedures for stable isotope-labeled compounds are dictated by the chemical
properties of the molecule itself, in this case, lodomethane.[2][3] The waste is classified and
handled as hazardous chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all safety protocols for handling
lodomethane-13C are strictly followed. This substance is considered hazardous.[4] It is toxic if
swallowed or inhaled, harmful in contact with skin, and can cause serious eye irritation.[4]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles or a face shield, a lab coat, and chemical-resistant gloves.[5]

» Ventilation: Handle the compound exclusively in a well-ventilated area or under a chemical
fume hood to avoid breathing vapors.[5]
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» Avoid Contact: Prevent all personal contact, including inhalation and contact with skin and
eyes.[4]

o Contaminated Clothing: Immediately remove any clothing that becomes contaminated and
launder it separately before reuse.[4]

o Spill Cleanup: In case of a spill, evacuate the area. For cleanup, wear full protective
equipment. Contain and absorb the spill with inert material like sand or vermiculite, then
collect it in a suitable, closed container for disposal. Do not let the product enter drains.

Step-by-Step Disposal Procedure

The disposal of lodomethane-13C must comply with all local, regional, and national hazardous
waste regulations.[5]

Step 1: Waste Identification and Classification The first step is to correctly classify the waste.
lodomethane is a hazardous substance. According to the US Environmental Protection Agency
(EPA), it is assigned the following waste numbers:

e DO0O03: For reactivity.[4]

e U138: When it is a discarded commercial chemical product, container residue, or spill
residue.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical
reactions.

» Do Not Mix: Do not mix lodomethane-13C waste with other waste streams, especially
incompatible materials like strong oxidizing agents.[4]

» Original Containers: Whenever possible, leave the chemical waste in its original container.
This ensures it is clearly identified and avoids contamination.

Step 3: Packaging and Labeling Proper packaging and labeling are essential for safe transport
and disposal.

» Containers: Ensure the waste container is securely sealed and not damaged.[4] Check for
any bulging, and if found, vent the container periodically and with extreme caution.[4] Do not
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use aluminum or galvanized containers.[4]

o Labeling: Label the waste container clearly. The label should include:

The full chemical name: "lodomethane-13C"

[e]

o

The words "Hazardous Waste"

[¢]

The specific hazards (e.g., Toxic, Flammable)

[e]

The relevant EPA waste codes (D003, U138)

Step 4: Temporary Storage Store the packaged waste in a designated, secure area while
awaiting pickup.

e Location: The storage area should be a cool, dry, and well-ventilated space, away from heat
or ignition sources.

e Access: The area should be locked or otherwise accessible only to authorized personnel.

Step 5: Arrange for Disposal Hazardous waste must be handled by appropriately trained
personnel and certified companies.[3]

e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a certified hazardous waste disposal contractor to schedule a pickup.

o Documentation: Complete any required waste disposal forms or manifests provided by your
EHS department or the disposal company.

Summary of Key Data

The following table summarizes essential quantitative and classification data for lodomethane-
13C.
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Parameter Data Citation
Chemical Formula 13CH3s| [6]

CAS Number 4227-95-6 [6]
Molecular Weight 142.93 g/mol [6]
Physical Form Liquid

Density

2.340 g/mL at 25 °C

Boiling Point

42 °C

Vapor Pressure

332 mmHg (at 20 °C)

US EPA Waste Number

D003 (Reactivity), U138 (Toxic
Waste)

Hazard Class

6.1 (Toxic)

Storage Temperature

2-8°C

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of lodomethane-

13C.
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Phase 1: In-Lab Preparation
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i
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i

Step 3: Package & Label
(Securely seal, attach
Hazardous Waste label)

Phase 2: Storave & Collection

Step 4: Store Securely
(Designated, ventilated,
and cool area)

i

Step 5: Arrange Pickup
(Contact EHS or certified
waste disposal vendor)

Phase 3: Final Disposal

Final Disposal
(Handled by authorized

professionals according
to regulations)
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Caption: Logical workflow for the proper disposal of lodomethane-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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